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  4. 2-(Hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol
2-(Hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol 2-(Hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol 4-nitrophenyl-beta-D-galactoside is a beta-D-galactopyranoside having a 4-nitrophenyl substituent at the anomeric position. It has a role as an affinity label. It is a beta-D-galactoside and a monosaccharide derivative.
Brand Name: Vulcanchem
CAS No.: 3150-24-1
VCID: VC0017913
InChI: InChI=1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-3-1-6(2-4-7)13(18)19/h1-4,8-12,14-17H,5H2
SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula: C12H15NO8
Molecular Weight: 301.25 g/mol

2-(Hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol

CAS No.: 3150-24-1

Reference Standards

VCID: VC0017913

Molecular Formula: C12H15NO8

Molecular Weight: 301.25 g/mol

2-(Hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol - 3150-24-1

CAS No. 3150-24-1
Product Name 2-(Hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol
Molecular Formula C12H15NO8
Molecular Weight 301.25 g/mol
IUPAC Name 2-(hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol
Standard InChI InChI=1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-3-1-6(2-4-7)13(18)19/h1-4,8-12,14-17H,5H2
Standard InChIKey IFBHRQDFSNCLOZ-YBXAARCKSA-N
Isomeric SMILES C1=CC(=CC=C1[N+](=O)[O-])O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O
SMILES C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)O)O)O
Canonical SMILES C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)O)O)O
Melting Point 188.75 °C
Description 4-nitrophenyl-beta-D-galactoside is a beta-D-galactopyranoside having a 4-nitrophenyl substituent at the anomeric position. It has a role as an affinity label. It is a beta-D-galactoside and a monosaccharide derivative.
Synonyms 4-nitrophenyl-alpha-galactoside
4-nitrophenylgalactoside
4-nitrophenylgalactoside, (alpha-D)-isomer
p-nitrophenyl-alpha-D-galactopyranoside
p-nitrophenyl-alpha-galactoside
para-nitrophenyl-beta-D-galactoside
PNPG
PubChem Compound 259380
Last Modified Nov 11 2021
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